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Compound of Interest

Compound Name: 4-Acetamidosalicylic acid

Cat. No.: B020674

The proper disposal of 4-Acetamidosalicylic acid is critical for ensuring laboratory safety,
protecting the environment, and maintaining regulatory compliance. This guide provides a
comprehensive, step-by-step procedure for researchers, scientists, and drug development
professionals to handle and dispose of this chemical waste safely.

Immediate Safety and Handling Precautions

Before handling 4-Acetamidosalicylic acid, it is essential to be aware of its hazards and to
use appropriate personal protective equipment (PPE). The compound is classified as harmful if
swallowed.[1][2]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

e Hand Protection: Wear suitable protective gloves tested according to standards like EN 374.

[4]

o Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent
skin exposure.[3]

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[3] However, if dust is generated, use a NIOSH-approved
respirator.[5]
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» Engineering Controls: Handle the chemical in a well-ventilated area, preferably within a
laboratory fume hood.[6]

Step-by-Step Disposal Procedure

Follow this procedure for the routine disposal of unwanted 4-Acetamidosalicylic acid. This
process treats the substance as a hazardous chemical waste, in line with standard laboratory
safety practices.

Step 1: Waste Identification and Segregation

o Classify all unwanted 4-Acetamidosalicylic acid, including contaminated materials from
spill cleanups, as hazardous waste.[5][7]

o Store the waste in a designated container separate from incompatible materials, particularly
strong oxidizing agents.[6]

Step 2: Waste Collection and Containment

o Collect solid 4-Acetamidosalicylic acid waste in a clearly labeled, leak-proof container with
a secure lid.[8]

e The container must be labeled with a "Hazardous Waste" tag as soon as the first particle of
waste is added.[7] The label should clearly identify the contents ("4-Acetamidosalicylic
Acid Waste") and associated hazards.[8]

e Do not fill the container to more than 90% of its capacity to prevent spills.[8]
Step 3: On-Site Storage

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
storage area.[8]

e Ensure the storage area has secondary containment to manage any potential leaks.[7]

o Laboratories must not accumulate more than 55 gallons of hazardous waste at any one time.

[7]
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Step 4: Arrange for Professional Disposal

« Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Disposal of chemical waste must always comply with local, state, and federal regulations.[5]
Do not dispose of 4-Acetamidosalicylic acid down the drain or in regular trash.[5]

Spill Response and Cleanup

In the event of a spill, immediate and proper cleanup is necessary to prevent exposure and
environmental contamination.

Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Ensure
the area is well-ventilated.

Use PPE: Before cleaning the spill, don the appropriate PPE as described above.

Contain and Clean:

o For solid spills, carefully sweep up the material to avoid generating dust.[3][9]

o Place the swept-up material and any contaminated cleaning supplies (e.g., paper towels,
pads) into a designated hazardous waste container.[7]

Decontaminate: Clean the spill surface thoroughly to remove any residual contamination.[6]

Dispose: Treat all materials used for the spill cleanup as hazardous waste and dispose of
them according to the procedure outlined above.[7]

Disposal of Empty Containers

A container that held 4-Acetamidosalicylic acid must be managed correctly.

« If the container is completely empty (i.e., all material has been removed by pouring,
scraping, etc.), it can typically be disposed of as regular trash.[7]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-s/S25515.pdf
https://www.benchchem.com/product/b020674?utm_src=pdf-body
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-s/S25515.pdf
https://www.fishersci.com/store/msds?partNumber=AC158430250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12711~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2010:32:21~~4-Acetamidobenzoic%20acid~~
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4806
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b020674?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Before disposal, deface or remove all chemical and hazard labels from the empty container.

[7]

Chemical and Hazard Data

The following table summarizes key quantitative and identifying information for 4-
Acetamidosalicylic acid.

Property Data

IUPAC Name 4-acetamido-2-hydroxybenzoic acid
CAS Number 50-86-2

Molecular Formula CoHoNOa4

Molecular Weight 195.17 g/mol

Physical State Powder Solid

Melting Point 255 - 262 °C /491 - 503.6 °F

H302: Harmful if swallowed [Warning Acute
GHS Hazard Statements o
toxicity, oral]

Sources:[1][3][9]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow and decision-making process for the
proper disposal of 4-Acetamidosalicylic acid in a laboratory setting.
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Workflow for 4-Acetamidosalicylic Acid Disposal

Unwanted Material:
4-Acetamidosalicylic Acid

No Yes

Containerized Waste Spill Cleanup Procedure

1. Wear Appropriate PPE 1. Don PPE
(Goggles, Gloves) (Goggles, Gloves, Lab Coat)

2. Collect in Designated 2. Sweep Up Material
Hazardous Waste Container (Avoid Dust)

3. Secure Lid & Affix 3. Collect Spill Debris &
Hazardous Waste Label Cleanup Materials

Store in Secure, Ventilated
Secondary Containment Area

Contact EHS or Licensed
Waste Contractor for Pickup

Proper Disposal via
Licensed Facility

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 4-Acetamidosalicylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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